Aggregation-induced circularly polarized phosphorescence of Pt(ii) complexes with an axially chiral BINOL ligand†

Chemical Communications Pub Date: 2023-03-09 DOI: 10.1039/D2CC06198H

Abstract

A pair of chiral Pt(II) complexes coordinated by simple BINOL and bipyridine ligands displaying aggregation-induced phosphorescence and circularly polarized luminescence were characterized by X-ray crystallography and absorption and emission spectroscopies. The emission of the powder sample was reddish whereas the thin film dispersed in PMMA (fPf = 1 wt%) exhibited a white emission.

Graphical abstract: Aggregation-induced circularly polarized phosphorescence of Pt(ii) complexes with an axially chiral BINOL ligand
Aggregation-induced circularly polarized phosphorescence of Pt(ii) complexes with an axially chiral BINOL ligand†
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